Cas no 904301-91-3 (1-(propan-2-yl)piperidine-2,4-dione)

• Product Name: 1-(propan-2-yl)piperidine-2,4-dione
• CAS No: 904301-91-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD21944001
• CID: 2083971
• PubChem ID: 14800183
• Update Time: 2025-05-23

1-(propan-2-yl)piperidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-Isopropylpiperidine-2,4-dione
• 1-(propan-2-yl)piperidine-2,4-dione
• P17626
• AS-54203
• A922422
• SY028107
• DB-111321
• 904301-91-3
• SCHEMBL16495334
• 1-propan-2-ylpiperidine-2,4-dione
• MFCD21944001
• CS-0052805
• SB13958
• AKOS018072268

• MDL： MFCD21944001
• Inchi： 1S/C8H13NO2/c1-6(2)9-4-3-7(10)5-8(9)11/h6H,3-5H2,1-2H3
• InChI Key： HVCLLHRRMYASIH-UHFFFAOYSA-N
• SMILES： O=C1CC(CCN1C(C)C)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 37.4Ų

Additional information on 1-(propan-2-yl)piperidine-2,4-dione

Comprehensive Overview of 1-(propan-2-yl)piperidine-2,4-dione (CAS No. 904301-91-3): Properties, Applications, and Industry Insights

1-(propan-2-yl)piperidine-2,4-dione, identified by its CAS number 904301-91-3, is a specialized organic compound garnering attention in pharmaceutical and agrochemical research. This diketone derivative, featuring a piperidine backbone, exhibits unique reactivity due to its α,β-unsaturated carbonyl structure, making it valuable for heterocyclic synthesis and drug intermediate applications. Its molecular framework allows for diverse modifications, aligning with current trends in fragment-based drug design (FBDD) and green chemistry initiatives.

Recent advancements in AI-driven molecular modeling have highlighted compounds like 1-(propan-2-yl)piperidine-2,4-dione as potential pharmacophores for targeting enzyme inhibition. Researchers are investigating its role in kinase inhibitor development, particularly in oncology and metabolic disorders. The compound’s structural versatility also supports its use in crop protection formulations, addressing growing demands for sustainable agrochemicals with reduced environmental impact.

From a synthetic perspective, 904301-91-3 serves as a precursor for N-heterocycle libraries, a hot topic in combinatorial chemistry. Its compatibility with microwave-assisted synthesis and flow chemistry systems positions it favorably for high-throughput screening. Analytical studies using LC-MS and NMR spectroscopy confirm its stability under various pH conditions, a critical factor for formulation scientists optimizing drug delivery systems.

Environmental considerations are increasingly shaping compound selection, and 1-(propan-2-yl)piperidine-2,4-dione demonstrates favorable biodegradation profiles in preliminary ecotoxicity studies. This aligns with the pharmaceutical industry’s shift toward green chemistry metrics and ICH Q3D elemental impurity guidelines. Regulatory databases show growing patent filings incorporating this scaffold, particularly in EPO and USPTO applications for small molecule therapeutics.

The compound’s crystallographic data reveals interesting hydrogen-bonding motifs, relevant to cocrystal engineering – a trending approach to enhance API solubility. Computational studies using DFT calculations predict its potential as a ligand for metal-organic frameworks (MOFs), expanding applications into catalysis and materials science. These multidimensional applications make CAS 904301-91-3 a compelling subject for interdisciplinary research.

Supply chain analytics indicate rising global demand for piperidine-2,4-dione derivatives, with 904301-91-3 showing particular growth in contract manufacturing organizations (CMOs). Quality standards emphasize ICH stability testing protocols, with HPLC purity thresholds typically exceeding 98%. The compound’s structure-activity relationships (SAR) continue to be explored through machine learning algorithms, reflecting the industry’s integration of digital transformation in chemical development.

Emerging literature discusses the compound’s potential in bioconjugation chemistry, particularly for antibody-drug conjugates (ADCs) – a rapidly expanding therapeutic modality. Its keto-enol tautomerism offers unique reactivity for click chemistry applications, while its logP values suggest favorable blood-brain barrier permeability for CNS-targeted agents. These characteristics position 1-(propan-2-yl)piperidine-2,4-dione as a versatile building block in modern medicinal chemistry.

Industrial scale-up considerations for 904301-91-3 focus on atom economy and waste minimization, with recent process innovations demonstrating >80% yield improvements through catalytic hydrogenation optimization. The compound’s thermal stability profiles support its use in hot-melt extrusion technologies, increasingly adopted for amorphous solid dispersion formulations. Such technical advantages explain its inclusion in several precompetitive consortiums for drug solubility enhancement.